Cas no 10588-10-0 (Pentanoic acid,2-methylpropyl ester)

• Product Name: Pentanoic acid,2-methylpropyl ester
• CAS No: 10588-10-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD00085201
• CID: 174432
• Update Time: 2025-04-19

Pentanoic acid,2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-methylpropyl ester
• Isobutyl Valerate
• ISO-BUTYL-VALERATE
• 2-methylpropyl pentanoate
• ISOBUTYL N-VALERATE
• Isobutyl valerinate
• Isobutyl pentanoate
• 2-Methylpropyl valerate
• pentanoicacidisobutylester
• 2-METHYL-1-PROPYL PENTANOATE
• 2-Methyl-1-propyl n-valerate
• Valeric acid, isobutyl ester
• PENTANOIC ACID 2-METHYLPROPYL ESTER

• MDL： MFCD00085201
• Inchi： 1S/C9H18O2/c1-4-5-6-9(10)11-7-8(2)3/h8H,4-7H2,1-3H3
• InChI Key： ADNADZOSMJDVIS-UHFFFAOYSA-N
• SMILES： CCCCC(OCC(C)C)=O

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.8625
• Melting Point: -92.8°C (estimate)
• Boiling Point: 183.34°C (estimate)
• Flash Point: 59.4°C
• Refractive Index: 1.4046
• PSA: 26.30000
• LogP: 2.37580
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters